Cas no 2613383-97-2 (1-methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid)

• Product Name: 1-methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid
• CAS No: 2613383-97-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD33031857
• CID: 5664875
• PubChem ID: 155943521
• Update Time: 2025-05-25

1-methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2613383-97-2
• (1s)-1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid
• EN300-27748839
• EN300-27739294
• 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid
• 1-methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid

• MDL： MFCD33031857
• Inchi： 1S/C8H12O3/c1-8-2-5(3-8)6(4-11-8)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： YUGFNARVBCPMRC-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C2CC1(C)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid

Introduction to 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid (CAS No: 2613383-97-2)

1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2613383-97-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural framework and potential biological activities. This bicyclic ketone derivative features a fused ring system with a carboxylic acid functional group, making it a promising candidate for further exploration in drug discovery and molecular design.

The compound belongs to the class of oxabicycloalkanes, which are known for their rigid three-dimensional structures arising from the fusion of three-membered and five-membered rings. The presence of a methyl group at the 1-position and an oxo group at the 2-position introduces steric and electronic effects that can modulate the compound's interactions with biological targets. The carboxylic acid moiety at the 4-position further enhances its potential as a pharmacophore, allowing for various chemical modifications and bioconjugation strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have suggested that 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid may exhibit properties relevant to neurodegenerative diseases, inflammation, and metabolic disorders. Its rigid bicyclic core mimics natural product scaffolds that have been successfully utilized in drug development, while the carboxylic acid group provides a versatile handle for further derivatization.

In vitro investigations have begun to uncover the pharmacological potential of this compound. Initial screening assays indicate that it may possess inhibitory activity against certain enzymes implicated in disease pathways. For instance, its structural motif resembles known inhibitors of cyclooxygenase (COX) enzymes, which are central targets in managing pain and inflammation. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising interest in its potential applications in central nervous system (CNS) disorders.

The synthesis of 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid presents both challenges and opportunities for organic chemists. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yield and purity. Transition metal-catalyzed cyclization reactions have emerged as powerful tools for constructing such complex scaffolds efficiently. Recent reports highlight novel catalytic systems that enhance the accessibility of these motifs, reducing synthetic hurdles and enabling rapid exploration of analogues.

One particularly intriguing aspect of this compound is its potential role as a building block for more complex drug candidates. Medicinal chemists often employ scaffold-hopping strategies to evade resistance mechanisms or improve pharmacokinetic profiles. The unique architecture of 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid provides a versatile platform for such transformations, allowing for modifications at multiple positions while retaining core structural integrity.

From a regulatory perspective, compounds like 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid must undergo rigorous safety and efficacy testing before entering clinical trials or commercial use. Current guidelines emphasize the importance of comprehensive characterization, including spectroscopic analysis (NMR, IR, MS), X-ray crystallography for structure confirmation, and stability studies under various conditions. These steps ensure that the compound behaves predictably in both laboratory and clinical settings.

The growing interest in 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid reflects broader trends in pharmaceutical research toward innovative molecular architectures with tailored biological activities. As computational methods improve and synthetic techniques evolve, compounds like this are becoming increasingly accessible for drug development programs worldwide. Collaborative efforts between academia and industry are likely to accelerate the discovery pipeline for such promising candidates.

In conclusion, 1-methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid (CAS No: 2613383-97-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties, coupled with emerging research findings, position it as a valuable asset in ongoing efforts to address unmet medical needs through innovative chemistry.